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Compound of Interest

Compound Name: 3-Aminocyclohept-2-en-1-one

Cat. No.: B15448268

For: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Examination of 3-Aminocycloalk-2-en-1-ones, with a focus on 3-
Aminocyclohex-2-en-1-one due to the absence of literature on 3-Aminocyclohept-2-en-1-one.

Executive Summary

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of 3-aminocycloalk-2-en-1-ones, a class of
enaminones with significant interest in medicinal chemistry and organic synthesis. Extensive
searches for "3-Aminocyclohept-2-en-1-one" did not yield a specific CAS number, IUPAC
name, or any associated experimental data. This suggests that the seven-membered ring
analogue is not a commonly synthesized or well-documented compound.

Consequently, this guide will focus on the well-characterized six-membered ring analogue, 3-
Aminocyclohex-2-en-1-one, for which substantial data is available. This will include its chemical
identifiers, physical properties, a detailed experimental protocol for its synthesis, and a
discussion of its applications. We will also briefly cover the five-membered ring analogue, 3-
Aminocyclopent-2-en-1-one. The information presented is intended to serve as a valuable
resource for researchers and professionals in the fields of chemistry and drug discovery.

Chemical Identification and Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15448268?utm_src=pdf-interest
https://www.benchchem.com/product/b15448268?utm_src=pdf-body
https://www.benchchem.com/product/b15448268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15448268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A thorough database search for "3-Aminocyclohept-2-en-1-one" did not yield any registered
compounds. However, the closely related cyclohexyl and cyclopentyl analogues are well-

documented.

3-Aminocyclohex-2-en-1-one
Property Value Reference
IUPAC Name 3-aminocyclohex-2-en-1-one [1][2]13]
CAS Number 5220-49-5 [11[2][3][4]
Molecular Formula CeHaNO [11[3][4]
Molecular Weight 111.14 g/mol [1][3]1[4]
Melting Point 129-133 °C [4]
Boiling Point 212.4+30.0 °C (Predicted) [4]
Density 1.091+0.06 g/cm3 (Predicted) [4]
InChiKey ZZMRPOAHZITKBV- 2]

UHFFFAOYSA-N

SMILES C1CC(=CC(=0)C1)N [2]

3-Aminaocyclopent-2-en-1-one

Property Value Reference
IUPAC Name 3-aminocyclopent-2-en-1-one [5]
CAS Number 28566-12-3 [5]
Molecular Formula CsH7NO [5]
Molecular Weight 97.12 g/mol [5]

LSROXAYPMFICCA-
InChlKey [5]
UHFFFAOYSA-N

SMILES C1C(=0)C=C(C1)N
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Experimental Protocols

The synthesis of these enaminones is generally straightforward. Below is a typical experimental
protocol for the preparation of 3-Aminocyclohex-2-en-1-one.

Synthesis of 3-Aminocyclohex-2-en-1-one from 1,3-
Cyclohexanedione

This procedure describes the reaction of 1,3-cyclohexanedione with an ammonia source to
yield the corresponding enaminone.

Materials:
e 1,3-Cyclohexanedione

Ammonium acetate

Ethyl acetate

Three-necked flask (100 mL)

Oil bath

Stirrer

Filtration apparatus
Procedure:

e To a 100 mL three-necked flask, add 1,3-cyclohexanedione (0.03 mol) and ammonium
acetate (0.039 mol).

e Thoroughly stir the mixture.
e Place the flask in an oil bath preheated to 110°C.

 Allow the reaction to proceed for 15 minutes. The mixture will gradually solidify.
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» Remove the flask from the oil bath and allow it to cool to room temperature.

e Add 10 mL of ethyl acetate to the reaction mixture and heat to dissolve the solid.
e Cool the solution to 0°C to induce crystallization.

o Collect the precipitated yellow crystals by filtration.

» Dry the crystals to obtain 3-amino-2-cyclohexen-1-one. A typical yield for this reaction is
reported to be around 93.6%.[6]

Logical Workflow for Synthesis

The synthesis of 3-Aminocyclohex-2-en-1-one can be visualized as a straightforward two-step
process from the starting material to the final product.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemicalbook.com/synthesis/3-amino-2-cyclohexen-1-one.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15448268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow
(Start: 1,3-Cyclohexanedione)

and Ammonium Acetate

eating

(Reaction at 110°C for 15 min)

(Crude Product)

urification
Recrystallization from
Ethyl Acetate

:

Final Product:
3-Aminocyclohex-2-en-1-one

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15448268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

CXCR2 Antagonism Model

inds & Blocks

Ce\\k/lembran
O
\\\\Inhibits/
A |

Downstream Signaling
(Inflammation)

Binds & Activates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Enaminones — A Focus on 3-
Aminocycloalk-2-en-1-ones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15448268#3-aminocyclohept-2-en-1-one-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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